2-Amino-4-bromo-3-methylbenzoic acid
Cat. No. B1284082
M. Wt: 230.06 g/mol
InChI Key: HTSCYFVXSZXFFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07786108B2
Procedure details
Add (trimethylsilyl)diazomethane (16.5 mL, 33 mmol, 2 M in hexane) to a solution of 2-amino-4-bromo-3-methyl-benzoic acid (3.8 g, 16.5 mmol) in ethyl acetate (50 mL) and ethanol (50 mL) at room temperature and stir the solution for 16 h. Remove the solvent under reduced pressure. Chromatograph the residue over silica gel, eluting with hexanes/ethyl acetate, to afford the title compound (3.54 g, 88%). MS (ES+): 245 (M+H).
Identifiers
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REACTION_CXSMILES
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[CH3:1][Si](C=[N+]=[N-])(C)C.[NH2:8][C:9]1[C:17]([CH3:18])=[C:16]([Br:19])[CH:15]=[CH:14][C:10]=1[C:11]([OH:13])=[O:12]>C(OCC)(=O)C.C(O)C>[NH2:8][C:9]1[C:17]([CH3:18])=[C:16]([Br:19])[CH:15]=[CH:14][C:10]=1[C:11]([O:13][CH3:1])=[O:12]
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Inputs
Step One
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Name
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Quantity
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16.5 mL
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Type
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reactant
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Smiles
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C[Si](C)(C)C=[N+]=[N-]
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Name
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Quantity
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3.8 g
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=CC(=C1C)Br
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stir the solution for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Remove the solvent under reduced pressure
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WASH
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Type
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WASH
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Details
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Chromatograph the residue over silica gel, eluting with hexanes/ethyl acetate
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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NC1=C(C(=O)OC)C=CC(=C1C)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.54 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 87.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
